3-Quinolinecarboxamide,8-chloro-1-cyclopropyl-n-[(2,4-dichlorophenyl)methyl]-6,7-difluoro-1,4-dihydro-4-oxo-

• Molecular Formula: C20H13Cl3F2N2O2
• Molecular Weight: 457.7 g/mol
• IUPAC Name: 8-chloro-1-cyclopropyl-N-[(2,4-dichlorophenyl)methyl]-6,7-difluoro-4-oxoquinoline-3-carboxamide
• InChI: InChI=1S/C20H13Cl3F2N2O2/c21-10-2-1-9(14(22)5-10)7-26-20(29)13-8-27(11-3-4-11)18-12(19(13)28)6-15(24)17(25)16(18)23/h1-2,5-6,8,11H,3-4,7H2,(H,26,29)
• InChI Key: RIJUGPTUSYNNDR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=C(C(=O)C3=CC(=C(C(=C32)Cl)F)F)C(=O)NCC4=C(C=C(C=C4)Cl)Cl

Description

3-Quinolinecarboxamide,8-chloro-1-cyclopropyl-n-[(2,4-dichlorophenyl)methyl]-6,7-difluoro-1,4-dihydro-4-oxo- is a useful research compound. Its molecular formula is C20H13Cl3F2N2O2 and its molecular weight is 457.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Quinolinecarboxamide,8-chloro-1-cyclopropyl-n-[(2,4-dichlorophenyl)methyl]-6,7-difluoro-1,4-dihydro-4-oxo- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Quinolinecarboxamide,8-chloro-1-cyclopropyl-n-[(2,4-dichlorophenyl)methyl]-6,7-difluoro-1,4-dihydro-4-oxo- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

15.0 g of 8-chloro-1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (for preparation see DE 3420743 or Y. Kimura et al., J. Med. Chem. (1994) 37:3344) are dissolved in 500 ml of DMF and 31.3 g of PyBOP and 10.6 g of 2,4-dichlorobenzylamine are added. After a day the solvent is removed and the residue is purified by flash chromatography on silica gel (toluene/ethyl acetate 95:5).